3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-N-(2-ethoxyphenyl)pyrrolidine-1-carboxamide

• IUPAC Name: 3-(4-cyclopropyltriazol-1-yl)-N-(2-ethoxyphenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C18H23N5O2/c1-2-25-17-6-4-3-5-15(17)19-18(24)22-10-9-14(11-22)23-12-16(20-21-23)13-7-8-13/h3-6,12-14H,2,7-11H2,1H3,(H,19,24)
• InChI Key: PSMAHHGEBUMRDZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)N2CCC(C2)N3C=C(N=N3)C4CC4
• Molecular Formula: C18H23N5O2
• Molecular Weight: 341.4 g/mol

Description

3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-N-(2-ethoxyphenyl)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C18H23N5O2 and its molecular weight is 341.415. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Properties

The synthesis of related compounds often involves multi-step reactions, including nucleophilic substitution reactions and ester hydrolysis, to achieve high yields and confirm structural integrity through NMR and MS spectrum analysis. For instance, a method for synthesizing N-(4-fluorophenyl)-1-(pyrrolidine-1-carbonyl) cyclopropane-1-carboxamide demonstrates a rapid and efficient approach to similar compounds, yielding insights into the chemical synthesis process of cyclopropane carboxamide derivatives (Zhou et al., 2021).

Biological Evaluation and Potential Applications

Research on novel compounds often extends to evaluating their biological activities, such as anticancer and anti-inflammatory properties. For example, the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents highlight the therapeutic potential of similar compounds, indicating a structure-activity relationship that could inform the development of new therapeutics (Rahmouni et al., 2016).

Structural and Functional Diversity

The diversity in the chemical structures of related compounds allows for a wide range of applications, from nootropic agents to anticonvulsants. For instance, the synthesis of some 1,4-disubstituted 2-oxopyrrolidines and related compounds explores their nootropic activity, providing a foundation for further research into cognitive enhancement agents (Valenta et al., 1994).